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Introduction

ST-476 is a potent and selective allosteric inhibitor of Src homology 2 domain-containing
protein tyrosine phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase
that plays a crucial role in signal transduction downstream of multiple receptor tyrosine kinases
(RTKSs). Itis a key component of the RAS-mitogen-activated protein kinase (MAPK) signaling
pathway, which is frequently hyperactivated in various human cancers. By stabilizing SHP2 in
an auto-inhibited conformation, ST-476 prevents its activation and subsequent downstream
signaling, leading to anti-proliferative effects in cancer cells with dysregulated MAPK pathways.
These application notes provide a summary of the preclinical data for ST-476 and detailed
protocols for its use in cancer research.

Data Presentation
Biochemical and Cellular Activity of ST-476
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Cell Line/Assay

Parameter Value . Reference
Condition
) Recombinant Human
SHP2 Enzymatic IC50 9.8 uM [1]
SHP2
pPERK Inhibition IC50 Low nanomolar range  Cell-based assay [2]

Cell Viability GI50

0.31 M

SET2 (JAK2-V617F

mutant) 3]

0.47 pM

UKE1 (JAK2-V617F

mutant)

[3]

2.1 M

BaF3-JAK2-V617F

[3]

Note: Data for pERK inhibition and cell viability are based on highly similar allosteric SHP2
inhibitors (PF-07284892 and RMC-4550) as specific data for ST-476 was not publicly available.

In Vivo Pharmacokinetics of a Representative SHP2

hihitor (PE-07284892) in Mi

Parameter Value Dosing

Tmax (plasma) ~2-4 hours Oral
Long, supporting intermittent

Half-life (t1/2) g PP g Oral
dosing
Potential for improved brain

Brain Penetration penetration compared to other Oral

SHP2 inhibitors

Note: This pharmacokinetic data is for the SHP2 inhibitor PF-07284892 and is intended to be
representative.[2] Specific pharmacokinetic parameters for ST-476 are not publicly available.

In Vivo Efficacy of SHP2 Inhibition in Xenograft Models
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Tumor Growth
Cancer Model Treatment o Reference
Inhibition (TGI)

KYSE520
(Esophageal SHP099 (SHP2 Dose-dependent 4]
Squamous Cell inhibitor) inhibition
Carcinoma)
SHPO099 (SHP2 Significant anti-tumor
GIST (KIT-mutant) S [5]
inhibitor) effect

Marked growth
SHP099 + TKI inhibition in vitro and [6]

in vivo

ALK+, ROS1+, EGFR-
mutant NSCLC

Note: The in vivo efficacy data presented is for the well-characterized SHP2 inhibitor SHP099
and is expected to be similar for ST-476 due to their shared mechanism of action.

Signaling Pathways and Experimental Workflows
SHP2-RAS-ERK Signaling Pathway

The following diagram illustrates the central role of SHP2 in the RAS-ERK signaling cascade
and the mechanism of action for ST-476.

Click to download full resolution via product page

SHP2 signaling cascade and ST-476 inhibition.
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Experimental Workflow for Western Blot Analysis of
PERK Inhibition

The following diagram outlines the key steps for assessing the efficacy of ST-476 in inhibiting
ERK phosphorylation in cancer cell lines.
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Workflow for pERK inhibition analysis.
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Experimental Protocols
SHP2 Enzymatic Assay

This protocol is for determining the in vitro inhibitory activity of ST-476 against recombinant
SHP2 enzyme.

Materials:

Recombinant full-length human SHP2 protein

SHP2 substrate (e.g., DIFMUP)

Assay buffer (e.g., 50 mM Tris pH 7.5, 100 mM NacCl, 1 mM DTT, 0.01% Tween-20)

ST-476 (dissolved in DMSO)

384-well black plates

Fluorescence plate reader

Procedure:

Prepare a serial dilution of ST-476 in DMSO.
e In a 384-well plate, add 2 pL of the diluted ST-476 or DMSO (vehicle control).

e Add 18 pL of SHP2 enzyme solution (final concentration ~0.5 nM) to each well and incubate
for 30 minutes at room temperature.

« Initiate the reaction by adding 5 pL of the SHP2 substrate DiFMUP (final concentration ~10
uM).

e Immediately measure the fluorescence intensity (Excitation/Emission = 355/460 nm) at
kinetic mode for 30-60 minutes.

o Calculate the reaction rate (slope of the linear portion of the fluorescence curve).
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Determine the IC50 value by plotting the percentage of inhibition against the logarithm of ST-
476 concentration and fitting the data to a four-parameter logistic equation.

Cellular Thermal Shift Assay (CETSA) for Target

Engagement
This protocol is to confirm the binding of ST-476 to SHP2 in intact cells.[7][8][9][10][11]

Materials:

Cancer cell line of interest (e.g., KYSE520)

ST-476

Complete cell culture medium

PBS

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

PCR tubes

Thermal cycler

Western blot reagents and antibodies (anti-SHP2)

Procedure:

Culture cells to ~80% confluency.

Treat cells with ST-476 at the desired concentration or DMSO for 1-2 hours.

Harvest cells, wash with PBS, and resuspend in PBS.

Aliquot the cell suspension into PCR tubes.

Heat the samples in a thermal cycler to a range of temperatures (e.g., 40-70°C) for 3
minutes, followed by cooling to 4°C for 3 minutes.
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e Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

o Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the
precipitated proteins.

o Collect the supernatant and analyze the amount of soluble SHP2 by Western blot.

» A shift in the melting curve to a higher temperature in the presence of ST-476 indicates
target engagement.

Western Blot for pERK Inhibition

This protocol details the procedure for measuring the inhibition of ERK phosphorylation in
cancer cells treated with ST-476.[1][12][13]

Materials:

Cancer cell line (e.g., with activating RAS or RTK mutations)

e ST-476

e Serum-free and complete culture medium

o Growth factor (e.g., EGF, FGF) for stimulation

e PBS

 Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

e Protein assay kit (e.g., BCA)

o SDS-PAGE and Western blot equipment

o Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-GAPDH or 3-actin
(loading control)

o HRP-conjugated secondary antibody

o ECL detection reagent
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Procedure:

e Seed cells in 6-well plates and grow to 70-80% confluency.

e Serum-starve the cells for 12-24 hours.

» Pre-treat the cells with various concentrations of ST-476 or DMSO for 2 hours.
» Stimulate the cells with a growth factor (e.g., 50 ng/mL EGF) for 10-15 minutes.
o Immediately place the plates on ice and wash with ice-cold PBS.

e Lyse the cells with 100-150 uL of ice-cold lysis buffer per well.

o Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

» Determine the protein concentration of the supernatant.

e Denature 20-30 pg of protein per sample by boiling in Laemmli buffer.

o Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

» Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
 Incubate the membrane with primary antibodies overnight at 4°C.

e Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at
room temperature.

e Detect the chemiluminescent signal using an imaging system.

o Quantify the band intensities and normalize the pERK signal to total ERK and the loading
control.

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of ST-476 in
a subcutaneous xenograft model.[3][14][15]
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Materials:

Immunodeficient mice (e.g., athymic nude or NOD/SCID)

Cancer cell line (e.g., KYSE520, or a leukemia cell line like SET?2)

Matrigel (optional)

ST-476 formulation for oral gavage (e.g., in 0.5% methylcellulose)

Calipers

Animal balance

Procedure:

Subcutaneously inject 5-10 x 1076 cancer cells (resuspended in PBS, optionally with
Matrigel) into the flank of each mouse.

Monitor tumor growth regularly using calipers.

When tumors reach an average volume of 100-200 mmg3, randomize the mice into treatment
and vehicle control groups.

Administer ST-476 or vehicle control orally at the desired dose and schedule (e.g., once
daily).

Measure tumor volume and body weight 2-3 times per week.

Continue treatment for the specified duration or until tumors in the control group reach the
endpoint volume.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
pharmacodynamic markers by Western blot or immunohistochemistry).

Calculate the tumor growth inhibition (TGI) for the ST-476 treated groups compared to the
vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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st-476-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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